Cas no 1260151-60-7 (Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-)

• Product Name: Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• CAS No: 1260151-60-7
• MF: C₁₅H₂₂BNO₄S
• MW: 323.215483188629
• MDL: MFCD18384179
• CID: 4565381
• PubChem ID: 66897405
• Update Time: 2025-11-01

Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanesulfonamide
• N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanesulfonamide
• 1260151-60-7
• AS-55429
• SCHEMBL1075440
• AT16536
• AKOS037644857

• MDL： MFCD18384179
• Inchi： 1S/C15H22BNO4S/c1-14(2)15(3,4)21-16(20-14)11-6-5-7-12(10-11)17-22(18,19)13-8-9-13/h5-7,10,13,17H,8-9H2,1-4H3
• InChI Key： COTRKDXBVFNBBW-UHFFFAOYSA-N
• SMILES： S(C1CC1)(NC1C=CC=C(B2OC(C)(C)C(C)(C)O2)C=1)(=O)=O

Computed Properties

• Exact Mass: 323.1362595 g/mol
• Monoisotopic Mass: 323.1362595 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73
• Molecular Weight: 323.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-

Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- (CAS No. 1260151-60-7): An Overview

Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- (CAS No. 1260151-60-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential applications in drug discovery and development. The presence of a cyclopropane ring and a boronic acid derivative makes it an intriguing candidate for various biological studies.

The chemical structure of Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- (CAS No. 1260151-60-7) is particularly noteworthy. The cyclopropane ring provides a rigid and conformationally constrained scaffold, which can influence the compound's interactions with biological targets. The boronic acid derivative, on the other hand, offers a reactive functional group that can participate in various chemical reactions and biological processes.

Recent studies have highlighted the potential of Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- (CAS No. 1260151-60-7) in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases involved in cancer progression. The unique combination of the cyclopropane ring and the boronic acid derivative allows for selective binding to these kinases, making it a promising lead compound for further optimization.

In addition to its potential as a kinase inhibitor, Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- (CAS No. 1260151-60-7) has also been explored for its use in chemical biology applications. Researchers have utilized this compound as a tool to probe protein-protein interactions and to study cellular signaling pathways. The ability to modulate these interactions with high specificity and potency makes it an invaluable tool in understanding complex biological processes.

The synthetic accessibility of Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- (CAS No. 1260151-60-7) is another factor contributing to its popularity in research. Efficient synthetic routes have been developed to produce this compound on both small and large scales. These methods often involve palladium-catalyzed cross-coupling reactions and other well-established synthetic techniques. The ease of synthesis allows researchers to readily access this compound for various experimental purposes.

From a pharmacological perspective, the properties of Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- (CAS No. 1260151-60-7) are being extensively studied to evaluate its potential as a therapeutic agent. Preclinical studies have shown promising results in terms of efficacy and safety profiles. For example, in vitro assays have demonstrated that this compound can effectively inhibit the growth of cancer cells without significant cytotoxicity to normal cells. These findings suggest that it may have a favorable therapeutic index.

To further validate its therapeutic potential, clinical trials are being planned to assess the safety and efficacy of Cyclopropanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]- (CAS No. 1260151-60-7) in human subjects. These trials will provide crucial data on its pharmacokinetics and pharmacodynamics in vivo. Additionally, researchers are exploring combination therapies involving this compound to enhance its therapeutic effects and reduce potential side effects.

In conclusion,Cyclopropanesulfonamide,N-[3-(4，4，5，5-tetramethyl - 1，3， 2 - dioxaborolan - 2 - yl） phenyl] - (CAS No. 1260151 - 60 - 7）is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to fully characterize its properties and optimize its potential for clinical use.